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Compound of Interest

Compound Name:
2-(4-morpholinyl)-1-(2-

naphthyl)ethanone

Cat. No.: B261048

Get Quote

Part 1: Chemical Identity & Physicochemical
Profile[1][3][4]
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Parameter Detail

Chemical Name 2-(4-morpholinyl)-1-(2-naphthyl)ethanone

Common Synonyms -Morpholino-2-acetonaphthone; 2-Morpholino-1-

(naphthalen-2-yl)ethan-1-one

Structural Class -Aminoketone; Naphthalene derivative

Molecular Formula

C

H

NO

Molecular Weight 255.31 g/mol

Physical State Solid (Crystalline powder)

Solubility
Soluble in DCM, DMSO, Methanol; Poorly

soluble in water (free base)

Precursor Identification (Critical for Safety)
The primary risk in handling this compound stems from its synthesis. You must control the

hazards of its precursors.

Precursor CAS No.[4][5][6] Primary Hazards GHS Classification

2-Bromo-2'-

acetonaphthone
613-54-7

Lachrymator, Skin

Corr.[1][2][3] 1B

Danger: Causes

severe skin burns and

eye damage.

Morpholine 110-91-8
Flammable,

Corrosive, Acute Tox

Danger: Flammable

liquid; Toxic in contact

with skin.[1][2][3]
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Part 2: Hazard Identification & Toxicology (Read-
Across Analysis)
As a specific research chemical, definitive toxicological data is rare. We apply the

Precautionary Principle based on functional group analysis.

Predicted Health Hazards
Acute Toxicity (Oral/Inhalation): Likely Harmful (Category 4). Morpholine derivatives can

exhibit CNS depressant effects.

Skin/Eye Irritation: The free base is likely an Irritant (Category 2) due to the basic morpholine

moiety. If isolated as the Hydrochloride (HCl) salt, the acidity may increase irritation potential.

Sensitization: Naphthalene derivatives can be skin sensitizers.

Specific Target Organ Toxicity: Potential CNS activity. Avoid inhalation of dusts.[7]

Synthesis-Specific Hazards (The "Danger Zone")
The alkylation step involves 2-Bromo-2'-acetonaphthone, a potent lachrymator.[1][2][3]

Mechanism: Alkylates TRPA1 channels in sensory nerves, causing intense tearing and

respiratory distress.

Exposure Limit: No specific OEL; treat as < 0.1 ppm (ceiling).

Part 3: Engineering Controls & PPE (Self-Validating
Systems)
Do not rely on administrative controls alone. Implement engineering barriers that validate their

own efficacy (e.g., flow monitors).

Hierarchy of Controls Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

http://angenechemical.com/sds/85213-22-5.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/272529
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-_morpholin-4-yl_ethan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Ethanedione_-1_2-di-4-morpholinyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b261048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Level 1: Engineering Controls

Level 2: Personal Protective Equipment

Level 3: Procedural Controls

Handling 2-(4-morpholinyl)-1-(2-naphthyl)ethanone

Fume Hood (Face Velocity > 100 fpm)
Continuous Flow Monitor Required

Glovebox (Inert Atmosphere)
Required for > 5g Precursor Handling

High Scale

Glove Selection:
Synthesis: Silver Shield/Laminate (Breakthrough > 480m)

Final Product: Double Nitrile (0.11mm)

Respirator (If outside hood):
P100/OV Cartridge

Emergency/Spill

Lachrymator Deactivation Solution:
10% Ammonia or 10% Sodium Thiosulfate

Post-Work

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for handling alpha-aminoketones and lachrymatory precursors.

PPE Selection Matrix
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Task Glove Type Eye Protection
Body
Protection

Rationale

Weighing

Precursor

(Bromoketone)

Silver Shield /

Laminate

Chemical

Goggles + Face

Shield

Tyvek Lab Coat

Bromoketones

penetrate nitrile

rapidly.[1][2][3]

Laminate offers

>8h protection.

Synthesis /

Reflux

Double Nitrile

(High Cuff)

Safety Glasses

w/ Side Shields
Cotton Lab Coat

Morpholine is

corrosive; double

nitrile provides

adequate splash

protection.[3]

Product Isolation Nitrile Safety Glasses Cotton Lab Coat

Final product is a

solid irritant;

standard barriers

suffice.

Part 4: Synthesis & Handling Protocols
Safe Synthesis Workflow (N-Alkylation)
Reaction: 2-Bromo-2'-acetonaphthone + Morpholine

Product + HBr (trapped by excess base).[1][2][3]

Preparation:

Prepare a "Quench Station" inside the hood: A beaker containing 10% aqueous ammonia

or saturated sodium thiosulfate. This neutralizes any lachrymator spills immediately.

Glassware: Use distinctively labeled glassware to prevent cross-contamination of

lachrymators.

Reaction Setup:

Dissolve 2-Bromo-2'-acetonaphthone in anhydrous solvent (e.g., Acetone or DMF).[1][2][3]
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Add Morpholine dropwise at 0°C. The reaction is exothermic.

Critical Check: Ensure the condenser water is flowing before heating.[3] A runaway

exotherm with morpholine can release flammable vapors.

Workup & Isolation:

The product is often isolated as the Hydrochloride Salt to improve stability.

Dissolve the crude free base in Ethanol/Ether and add HCl/Ether.

Filtration: Perform vacuum filtration inside the fume hood. Do not dry the powder on an

open benchtop; fine particulates are potent respiratory irritants.

Storage & Stability
Instability:

-Aminoketones can undergo self-condensation (dimerization) or oxidation (turning
yellow/brown) upon exposure to light and air.[1][2][3]

Protocol: Store as the HCl salt in amber vials, under Argon, at -20°C.

Part 5: Emergency Response & Waste Disposal
Emergency Decision Tree

Exposure Event

Skin Contact
(Lachrymator/Corrosive)

Eye Contact

Inhalation

1. Blot excess (do not rub)
2. Flush water 15 min

3. Apply PEG 400 (if available)

1. Flush water 15 min
2. Hold eyelids open

3. Seek Ophthalmologist

1. Move to fresh air
2. Oxygen if breathing difficult

3. Monitor for delayed pulmonary edema

Click to download full resolution via product page
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Figure 2: Emergency response protocols for exposure to morpholine-naphthalene derivatives.

Waste Disposal
Solid Waste: Dispose of contaminated gloves and paper towels in a dedicated

"Lachrymator/Toxic" solid waste bin. Double-bag this waste.

Liquid Waste:

Aqueous: Adjust pH to 7-9 before disposal.[1][2][3]

Organic: Halogenated waste stream (due to unreacted bromoketone).

Decontamination: Rinse all glassware with the ammonia/thiosulfate solution before removing

it from the hood for washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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